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Compound of Interest

Compound Name: Calcium nitrate hydrate

Cat. No.: B1591313

Physicochemical Properties and Phase
Transitions

Calcium nitrate tetrahydrate is a hydrated salt that undergoes several distinct phase transitions
upon heating, including melting, dehydration, and eventual decomposition of the anhydrous
salt. These transitions are critical for applications such as thermal energy storage, as a phase
change material (PCM), and in various chemical syntheses.[1][2] The crystal structure of the
tetrahydrate form is monoclinic.[3][4]

Quantitative Data Summary

The key quantitative data for the phase transitions of calcium nitrate tetrahydrate are
summarized in the table below for easy comparison. The values represent a consensus from
multiple studies.
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Property Value Unit References
Melting Point

42.7 - 43.9 °C [2][3][5]
(Tetrahydrate)
317.1+0.3 K [L][6]1[71[8]
Enthalpy of Fusion

_ 36.6+£0.2 kJ/mol [A][21611 71181
(Melting)
Boiling/Decomposition 132 (Begins to
°C [31[9][10]
(Tetrahydrate) decompose)
] Stepwise, from ~50 °C

Dehydration Process °C [718111][12]

to 220 °C
Melting Point

561 °C [3]
(Anhydrous)
Decomposition

Starts at ~500 °C °C [3]
(Anhydrous)

Thermal Behavior: Melting, Dehydration, and
Decomposition

The thermal decomposition of calcium nitrate tetrahydrate is a multi-stage process.[13]

Melting

The first phase transition is the congruent melting of the tetrahydrate. It melts to a liquid at
approximately 42.7-43.9 °C.[2][3][5] This transition involves a significant enthalpy of fusion,
making it a candidate for thermal energy storage applications.[2]

Dehydration

Following melting, the compound undergoes a complex and progressive dehydration process.
[14] This is not a simple, single-step event but rather a series of physical processes including
evaporation and boiling of the resulting aqueous solution.[14] Studies using thermogravimetric
analysis (TGA) show that the four water molecules are released in distinct steps over a broad
temperature range. One common pathway observed is the release of the first water molecule
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between 50-150 °C, followed by two more between 160-180 °C, and the final water molecule
between 190-220 °C.[7][11] The thermal dehydration process starts just above approximately
29 °C (302 K) and continues up to about 202 °C (475 K).[8][12]

Anhydrous Salt Transitions

Once completely dehydrated, the resulting anhydrous calcium nitrate (Ca(NOs)z2) remains
stable until much higher temperatures.[8][12] It melts at approximately 561 °C.[3][15] Soon
after melting, at temperatures starting around 500-550 °C, it begins to decompose into solid
calcium oxide (CaO) and gaseous nitrogen oxides (NO, NO2) and oxygen (02).[3][7][11]

Experimental Protocols for Characterization

The characterization of these phase transitions relies on several key analytical techniques.

Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique used to study the thermal transitions of calcium nitrate
tetrahydrate.

o Principle: It measures the difference in heat flow required to increase the temperature of a
sample and a reference as a function of temperature. Endothermic events (like melting) and
exothermic events are detected as peaks.

o Application: DSC is used to precisely determine the melting point and the enthalpy of fusion
of the tetrahydrate.[2][6] A typical protocol involves heating a small, hermetically sealed
sample (to prevent water loss before melting) at a constant rate, for example, 10 K/min.[6]
The onset temperature of the endothermic peak corresponds to the melting point, and the
area under the peak is proportional to the enthalpy of fusion.

Thermogravimetric Analysis (TGA)

TGA is crucial for understanding the dehydration and decomposition stages.

e Principle: This technique measures the change in mass of a sample over time as the
temperature changes. Mass loss indicates dehydration or decomposition.
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» Application: TGA is used to identify the temperature ranges over which water molecules are
lost and to quantify the number of water molecules involved in each step.[7][11][14] By
analyzing the TGA curve, researchers can determine the thermal stability of the anhydrous
salt and the temperature at which it decomposes.[8][12]

Evolved Gas Analysis (EGA)

To identify the gaseous products released during TGA, the instrument is often coupled with
other analytical techniques.

e Principle: The gas stream exiting the TGA furnace is fed directly into a spectrometer for
analysis.

o Application: Techniques like TG-FTIR (Fourier Transform Infrared Spectroscopy) and TG-MS
(Mass Spectrometry) are used to identify the evolved gases.[7][11] For calcium nitrate, this
allows for the unambiguous identification of water vapor during dehydration and gases like
NO, NOz, and Oz during the final decomposition of the anhydrous salt.[7][11]

X-Ray Diffraction (XRD)

XRD is used to analyze the crystallographic structure of the material.

e Principle: This technique relies on the diffraction of X-rays by the ordered atomic planes
within a crystal. The resulting diffraction pattern is unique to a specific crystalline phase.

o Application: XRD is used to confirm the initial crystal structure of Ca(NOs)2-4H20 and to
identify the solid phases present after each thermal event, such as the anhydrous Ca(NOs)2
after dehydration and CaO after final decomposition.[2][16]

Visualized Workflows and Pathways

The following diagrams illustrate the experimental workflow for thermal analysis and the logical
sequence of phase transitions.
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Experimental Workflow for Thermal Analysis
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Caption: A typical experimental workflow for characterizing phase transitions.
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Caption: The sequential phase transitions of Ca(NOs)2-4H20 with increasing temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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